Cas no 2770557-16-7 (2-(Tert-butoxy)cyclobutane-1-carboxylic acid)

• Product Name: 2-(Tert-butoxy)cyclobutane-1-carboxylic acid
• CAS No: 2770557-16-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5614846
• PubChem ID: 165459810
• Update Time: 2025-07-20

2-(Tert-butoxy)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2770557-16-7
• 2-(tert-butoxy)cyclobutane-1-carboxylic acid
• EN300-33041461
• 2-(Tert-butoxy)cyclobutane-1-carboxylic acid

• Inchi： 1S/C9H16O3/c1-9(2,3)12-7-5-4-6(7)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： FHCHRSYXOQTSIM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CCC1C(=O)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(Tert-butoxy)cyclobutane-1-carboxylic acid

2-(Tert-butoxy)cyclobutane-1-carboxylic acid (CAS No. 2770557-16-7): An Overview

2-(Tert-butoxy)cyclobutane-1-carboxylic acid (CAS No. 2770557-16-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of cyclobutanecarboxylic acids and is characterized by the presence of a tert-butoxy group attached to the cyclobutane ring. The tert-butoxy group imparts specific chemical properties that make this compound valuable for a range of research and industrial purposes.

The chemical structure of 2-(Tert-butoxy)cyclobutane-1-carboxylic acid is defined by its cyclobutane ring, which is a four-membered ring with a carboxylic acid group attached at the 1-position. The tert-butoxy group, which is an alkyl ether functional group, is attached at the 2-position of the cyclobutane ring. This arrangement results in a highly strained and reactive molecule, which can participate in various chemical reactions and transformations. The tert-butoxy group also provides steric protection, making the compound more stable under certain conditions.

In the field of pharmaceutical research, 2-(Tert-butoxy)cyclobutane-1-carboxylic acid has shown promise as a building block for the synthesis of bioactive molecules. Its unique structure allows it to be used as an intermediate in the development of new drugs, particularly those targeting specific biological pathways. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For example, researchers at the University of California have reported the use of this compound in the synthesis of novel anti-inflammatory agents that exhibit high potency and selectivity.

Beyond pharmaceutical applications, 2-(Tert-butoxy)cyclobutane-1-carboxylic acid has also found utility in materials science. Its cyclobutane ring and tert-butoxy group contribute to its unique physical properties, such as high thermal stability and low volatility. These properties make it an attractive candidate for the development of advanced materials, including polymers and coatings. Researchers at MIT have demonstrated the use of this compound in the synthesis of high-performance polymers with enhanced mechanical strength and thermal stability.

In chemical synthesis, 2-(Tert-butoxy)cyclobutane-1-carboxylic acid serves as a versatile reagent for various organic transformations. Its carboxylic acid functionality can undergo reactions such as esterification, amide formation, and decarboxylation, making it a valuable starting material for the synthesis of complex organic molecules. Additionally, the tert-butoxy group can be selectively removed or modified through various chemical processes, providing further synthetic flexibility. A recent study published in the Journal of Organic Chemistry highlighted the use of this compound in the development of new synthetic methods for constructing complex cyclic structures.

The synthesis of 2-(Tert-butoxy)cyclobutane-1-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include cyclization reactions from linear precursors followed by functional group modifications. Advances in catalytic methods have significantly improved the efficiency and selectivity of these syntheses, making it more accessible for large-scale production.

In conclusion, 2-(Tert-butoxy)cyclobutane-1-carboxylic acid (CAS No. 2770557-16-7) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly significant role in various scientific and industrial fields.